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Compound of Interest

Compound Name: Antifungal agent 19

Cat. No.: B14764378

Despite its commercial availability and noted potency, the scientific discovery, isolation, and
detailed biological mechanisms of a compound cataloged as "Antifungal agent 19" remain
largely undocumented in publicly accessible scientific literature. This technical guide
synthesizes the limited available data and outlines the significant knowledge gaps that prevent
a comprehensive understanding of this potentially valuable antifungal compound.

Limited Public Data on a Promising Compound

"Antifungal agent 19" is listed by several chemical suppliers as a compound with potent
antifungal activity, consistently citing an EC50 value of 0.72 uM.[1][2][3][4][5] The compound
has a chemical formula of C19H18F402 and a molecular weight of 354.34.[3] Beyond these
basic identifiers, however, there is a conspicuous absence of published research detailing its
discovery, the methods for its isolation or synthesis, and the experimental protocols used to
determine its efficacy and mechanism of action.

This lack of information precludes a thorough analysis of its therapeutic potential and limits its
utility for the broader research community. Without access to the primary research, it is
impossible to provide a detailed account of its biological activity, including the specific signaling
pathways it may modulate within fungal cells.

The Uncharted Path: From Discovery to Mechanism

The journey of a novel therapeutic agent from initial discovery to clinical application is a long
and complex process, meticulously documented at each stage. This process, crucial for
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scientific validation and regulatory approval, appears to be either proprietary, unpublished, or
not readily discoverable for "Antifungal agent 19."

A typical discovery and development workflow for a new antifungal agent is visualized below.
This generalized process highlights the critical stages for which information on "Antifungal
agent 19" is currently unavailable.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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